Cas no 1384713-18-1 (2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid)

• Product Name: 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid
• CAS No: 1384713-18-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4596085
• PubChem ID: 65556961
• Update Time: 2025-06-10

2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• (1,3,5-Trimethyl-1H-pyrazol-4-yloxy)-acetic acid
• 2-[(trimethyl-1h-pyrazol-4-yl)oxy]acetic acid
• 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid

• Inchi： 1S/C8H12N2O3/c1-5-8(13-4-7(11)12)6(2)10(3)9-5/h4H2,1-3H3,(H,11,12)
• InChI Key： IUNGSZMPNLRHAE-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C(C)N(C)N=C1C

Additional information on 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid

2-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)oxy]acetic Acid: A Comprehensive Overview

2-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)oxy]acetic acid (CAS No. 1384713-18-1) is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 2-(1,3,5-trimethylpyrazol-4-yloxy)acetic acid, is characterized by its unique structural features and potential applications in various biological and medicinal contexts. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid consists of a pyrazole ring substituted with three methyl groups at positions 1, 3, and 5. The pyrazole ring is further functionalized with an acetic acid group attached to the oxygen atom at position 4. This unique arrangement of functional groups imparts the compound with distinct chemical properties and reactivity profiles. The molecular formula of the compound is C₉H₁₄N₂O₃, and its molecular weight is approximately 198.21 g/mol.

In terms of synthesis, 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid can be prepared through various methods. One common approach involves the reaction of 1,3,5-trimethylpyrazole with an appropriate acylating agent followed by hydrolysis to form the carboxylic acid. Another method involves the nucleophilic substitution of a suitable halide or tosylate derivative with an alkoxide reagent. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

The biological activities of 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid have been extensively studied in recent years. One of the most notable applications is its potential as a therapeutic agent in the treatment of various diseases. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid has also been investigated for its potential as a neuroprotective agent. Preclinical studies have indicated that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in the treatment of these debilitating conditions.

In the realm of pharmaceutical development, 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid has shown promise as a lead compound for drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring various derivatives and analogs to enhance its potency and selectivity while minimizing potential side effects.

Recent advancements in computational chemistry have also contributed to our understanding of the compound's properties and behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]acetic acid. These computational tools have helped predict its interactions with biological targets and guide experimental studies.

In conclusion, 2-[(1,3,5-trimethylpyrazol-4-yloxy)acetic acid (CAS No. 1384713-18-1) is a multifunctional compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as anti-inflammatory, antioxidant, and neuroprotective activities. Ongoing research continues to uncover new aspects of its biological functions and therapeutic potential, making it a promising candidate for further development in drug discovery and medicinal chemistry.